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Compound of Interest

Compound Name: DD1

Cat. No.: B8235259

The designation "DD1" is not a standardized or officially recognized symbol for a human gene.
To provide an accurate and in-depth technical guide on gene ontology and molecular function
as requested, it is crucial to first correctly identify the gene of interest.

Initial searches suggest that "DD1" might be an alias, a typo, or a non-standard abbreviation for
one of several official gene symbols. The most probable candidates include:

o DRD1 (Dopamine Receptor D1): This is a strong possibility due to the presence of "D1" in its
name. The DRD1 gene encodes the D1 subtype of the dopamine receptor, which is the most
abundant dopamine receptor in the central nervous system.[1][2] It is a G-protein coupled
receptor that plays a crucial role in neuronal growth and development, behavioral responses,
and modulates the signaling of other dopamine receptors.[1][3]

o« CCNDL1 (Cyclin D1): This is another plausible candidate as "D1" is a key part of its common
name. The CCND1 gene encodes the Cyclin D1 protein, a critical regulator of the cell cycle.
[4] It is involved in protein kinase activity, transcription factor binding, and is a key component
of the cyclin-dependent protein kinase holoenzyme complex.[4]

Other, less likely, possibilities based on sequence similarity in the name include:

o DDI1 (DNA Damage Inducible 1 Homolog 1): This gene is predicted to have aspartic-type
endopeptidase activity and is involved in cellular responses to DNA damage and regulation
of protein stability.[5]
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o« TMDD1 (Transmembrane And Death Domain 1): This is a protein-coding gene predicted to
be involved in signal transduction.[6]

« RWDD1 (RWD Domain Containing 1): This gene is associated with the metabolism of
proteins.[7]

To proceed with the creation of the requested in-depth technical guide, including detailed data
presentation, experimental protocols, and signaling pathway diagrams, we require confirmation
of the official gene symbol you are interested in.

Once the correct gene is identified, a comprehensive guide will be developed to meet the
specified requirements for an audience of researchers, scientists, and drug development
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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